Cas no 2229496-62-0 (3,3-difluoro-2-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine)

• Product Name: 3,3-difluoro-2-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine
• CAS No: 2229496-62-0
• MF: C₉H₉F₅N₂
• MW: 240.173179388046
• CID: 6529615
• PubChem ID: 165667347
• Update Time: 2025-05-24

3,3-difluoro-2-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine
• 3,3-difluoro-2-[6-(trifluoromethyl)pyridin-3-yl]propan-1-amine
• 2229496-62-0
• EN300-1958212

• Inchi： 1S/C9H9F5N2/c10-8(11)6(3-15)5-1-2-7(16-4-5)9(12,13)14/h1-2,4,6,8H,3,15H2
• InChI Key： NFOWZRRKAWNRJF-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=NC(C(F)(F)F)=CC=1)F

Computed Properties

• Exact Mass: 240.06858911g/mol
• Monoisotopic Mass: 240.06858911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.9Ų

Additional information on 3,3-difluoro-2-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine

Comprehensive Overview of 3,3-Difluoro-2-[6-(Trifluoromethyl)pyridin-3-yl]propan-1-amine (CAS No. 2229496-62-0)

The compound 3,3-difluoro-2-[6-(trifluoromethyl)pyridin-3-yl]propan-1-amine (CAS No. 2229496-62-0) is a fluorinated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a trifluoromethylpyridine core and difluoropropanamine side chain, makes it a versatile intermediate for designing bioactive molecules. With the growing demand for fluorinated compounds in drug discovery, this molecule aligns with trends targeting kinase inhibitors, central nervous system (CNS) modulators, and crop protection agents.

Recent studies highlight the role of fluorinated pyridines in improving metabolic stability and membrane permeability—a key concern in developing orally bioavailable drugs. The 3,3-difluoro moiety enhances lipophilicity, while the pyridine ring contributes to hydrogen bonding, a combination frequently explored in fragment-based drug design (FBDD). Researchers investigating AI-driven molecular optimization often prioritize such scaffolds due to their balanced physicochemical properties.

In agrochemical applications, the 6-(trifluoromethyl)pyridin-3-yl group is associated with herbicidal and insecticidal activity. This aligns with industry needs for low-residue pesticides, addressing consumer concerns about environmental persistence. The compound’s potential as a synthon for heterocyclic chemistry is underscored by its reactivity in Pd-catalyzed cross-coupling and reductive amination reactions—frequently searched topics in organic synthesis forums.

Analytical characterization of CAS 2229496-62-0 typically involves LC-MS purity analysis and 19F NMR spectroscopy, techniques widely discussed in method development circles. Stability studies suggest compatibility with green chemistry principles, as the molecule demonstrates resilience under continuous flow conditions—a hotspot in process chemistry optimization.

The commercial availability of this compound through specialty chemical suppliers has expanded its use in high-throughput screening (HTS) libraries. Its structure-activity relationship (SAR) potential is particularly relevant for medicinal chemists working on G-protein-coupled receptor (GPCR) targets, a trending area in personalized medicine research.

From a regulatory perspective, the compound’s non-hazardous safety profile (as per available screening data) facilitates its adoption in academic-industrial collaborations. This contrasts with bulkier polyhalogenated compounds that face increasing scrutiny under REACH regulations—a frequent search query among compliance officers.

Ongoing patent analysis reveals innovative applications of 2229496-62-0 in photoaffinity labeling probes and proteolysis-targeting chimeras (PROTACs), cutting-edge domains in chemical biology. These developments respond to the pharmaceutical industry’s focus on targeted protein degradation strategies.

In summary, 3,3-difluoro-2-[6-(trifluoromethyl)pyridin-3-yl]propan-1-amine represents a strategic building block at the intersection of small-molecule therapeutics and sustainable agrochemistry. Its multifaceted utility continues to inspire research across cheminformatics, catalysis, and materials science, making it a compound of enduring scientific and commercial interest.